Cas no 426221-47-8 (3-Allyl-5-ethoxy-4-(2-propyn-1-yloxy)benzaldehyde)

• Product Name: 3-Allyl-5-ethoxy-4-(2-propyn-1-yloxy)benzaldehyde
• CAS No: 426221-47-8
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• MDL: MFCD02611773
• CID: 1085881
• PubChem ID: 2282981
• Update Time: 2025-06-08

3-Allyl-5-ethoxy-4-(2-propyn-1-yloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Allyl-5-ethoxy-4-(prop-2-yn-1-yloxy)benzaldehyde
• 3-ethoxy-5-prop-2-enyl-4-prop-2-ynoxybenzaldehyde
• AC1M4I66
• AG-F-51550
• Ambcb6438372
• CTK4I6477
• MolPort-002-200-840
• Oprea1_629053
• Oprea1_834810
• AB00107796-01
• 3-ALLYL-5-ETHOXY-4-(2-PROPYN-1-YLOXY)BENZALDEHYDE 95%
• 3-ETHOXY-5-(PROP-2-EN-1-YL)-4-(PROP-2-YN-1-YLOXY)BENZALDEHYDE
• AKOS000297311
• CS-0118676
• 3-ALLYL-5-ETHOXY-4-(2-PROPYN-1-YLOXY)BENZALDEHYDE
• 426221-47-8
• 3-Allyl-5-ethoxy-4-(2-propynyloxy)benzaldehyde
• BS-37896
• 3-Ethoxy-5-(prop-2-en-1-yl)-4-[(prop-2-yn-1-yl)oxy]benzaldehyde
• DTXSID50367716
• Cambridge id 6438372
• MFCD02611773
• DB-204119
• 3-Allyl-5-ethoxy-4-(2-propyn-1-yloxy)benzaldehyde

• MDL： MFCD02611773
• Inchi： 1S/C15H16O3/c1-4-7-13-9-12(11-16)10-14(17-6-3)15(13)18-8-5-2/h2,4,9-11H,1,6-8H2,3H3
• InChI Key： ZCKGXMJPBNJXJS-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC(C=O)=CC(CC=C)=C1OCC#C

Computed Properties

• Exact Mass: 244.109944368g/mol
• Monoisotopic Mass: 244.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5Ų

Additional information on 3-Allyl-5-ethoxy-4-(2-propyn-1-yloxy)benzaldehyde

3-Allyl-5-ethoxy-4-(2-propyn-1-yloxy)benzaldehyde (CAS No. 426221-47-8): An Overview of Its Synthesis, Properties, and Applications

3-Allyl-5-ethoxy-4-(2-propyn-1-yloxy)benzaldehyde (CAS No. 426221-47-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its complex molecular framework, which includes an allyl group, an ethoxy group, and a propargyloxy group attached to a benzaldehyde core. These functional groups endow the molecule with a range of interesting chemical properties and reactivity profiles.

The synthesis of 3-Allyl-5-ethoxy-4-(2-propyn-1-yloxy)benzaldehyde typically involves a multi-step process that requires careful control of reaction conditions to achieve high yields and purity. One common approach involves the sequential introduction of the allyl, ethoxy, and propargyloxy groups onto a benzaldehyde precursor. For instance, the allylation step can be achieved using allyl bromide in the presence of a strong base such as potassium tert-butoxide. The ethoxy group can be introduced via an alkylation reaction using ethyl iodide and sodium hydride. Finally, the propargyloxy group can be added through a nucleophilic substitution reaction with propargyl alcohol in the presence of a suitable catalyst.

The physical and chemical properties of 3-Allyl-5-ethoxy-4-(2-propyn-1-yloxy)benzaldehyde have been extensively studied. It is a pale yellow solid at room temperature with a melting point of approximately 65°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and acetone but has limited solubility in water. Its spectral characteristics, including UV/Vis, IR, and NMR spectra, have been well-documented and are useful for its identification and purity assessment.

In terms of reactivity, 3-Allyl-5-ethoxy-4-(2-propyn-1-yloxy)benzaldehyde exhibits several noteworthy features. The presence of the aldehyde functional group makes it highly reactive towards nucleophiles, enabling it to participate in various condensation reactions such as Knoevenagel condensations and aldol reactions. The allyl and propargyloxy groups also provide additional reactivity sites for further functionalization through reactions such as hydrogenation, hydroboration, and click chemistry.

The potential applications of 3-Allyl-5-ethoxy-4-(2-propyn-1-yloxy)benzaldehyde are diverse and promising. In pharmaceutical research, this compound has been explored as a building block for the synthesis of bioactive molecules with potential therapeutic applications. For example, recent studies have shown that derivatives of this compound exhibit anti-inflammatory and anticancer activities. The ability to introduce multiple functional groups into the molecule allows for fine-tuning of its biological properties through structural modifications.

In materials science, 3-Allyl-5-ethoxy-4-(2-propyn-1-yloxy)benzaldehyde has been used as a monomer for the preparation of functional polymers with unique optical and electronic properties. The presence of the allyl and propargyloxy groups facilitates polymerization reactions via both radical and click chemistry mechanisms. These polymers have found applications in areas such as photovoltaics, sensors, and coatings.

In organic synthesis, 3-Allyl-5-ethoxy-4-(2-propyn-1-yloxy)benzaldehyde serves as a valuable intermediate for the preparation of more complex molecules. Its reactivity profile makes it suitable for use in multistep synthetic sequences where precise control over functional group transformations is required. Recent advancements in catalytic methods have further expanded its utility by enabling more efficient and selective transformations.

Safety considerations are an important aspect when handling 3-Allyl-5-ethoxy-4-(2-propyn-1-yloxy)benzaldehyde. While it is not classified as a hazardous material under current regulations, appropriate precautions should be taken to ensure safe handling and storage. This includes using personal protective equipment (PPE), working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, 3-Allyl-5-ethoxy-4-(2-propyn-1-yloxy)benzaldehyde (CAS No. 426221-47-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure provides a foundation for further exploration in pharmaceuticals, materials science, and organic synthesis. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.